Cas no 1448130-87-7 (N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide)

• Product Name: N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide
• CAS No: 1448130-87-7
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 5404012
• Update Time: 2025-06-13

N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-3-yl)ethyl]-2-naphthalen-1-ylacetamide
• 1-Naphthaleneacetamide, N-[2-(3-furanyl)ethyl]-
• N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C18H17NO2/c20-18(19-10-8-14-9-11-21-13-14)12-16-6-3-5-15-4-1-2-7-17(15)16/h1-7,9,11,13H,8,10,12H2,(H,19,20)
• InChI Key： YZRMCBUDSPHUSD-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC2C=COC=2)=O)=C2C(C=CC=C2)=CC=C1

Additional information on N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide

Research Brief on N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide (CAS: 1448130-87-7): Recent Advances and Applications

In recent years, the compound N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide (CAS: 1448130-87-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and naphthalene moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and neuroprotective activities. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanisms of action, and preclinical efficacy.

The synthesis of N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These methodological advancements have facilitated the production of high-quality batches for further biological testing.

Recent in vitro studies have elucidated the compound's mechanism of action, particularly its interaction with key cellular targets. For instance, N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide has been shown to modulate the activity of specific enzymes and receptors involved in inflammatory pathways. This modulation results in the downregulation of pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory diseases. Additionally, preliminary data suggest that the compound may inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest.

In vivo studies using animal models have further validated the therapeutic potential of N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide. For example, in a murine model of neuroinflammation, the compound demonstrated significant neuroprotective effects by reducing oxidative stress and preserving neuronal integrity. These findings are particularly relevant for the development of treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Despite these promising results, challenges remain in the clinical translation of N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic index.

In conclusion, N-[2-(furan-3-yl)ethyl]-2-(naphthalen-1-yl)acetamide (CAS: 1448130-87-7) represents a promising scaffold for drug development in multiple therapeutic areas. Continued research efforts are essential to fully unlock its potential and overcome existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in chemical biology and medicine.